Cas no 923083-81-2 (6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 923083-81-2
• MF: C₁₉H₁₇FN₂O
• MW: 308.349488019943
• CID: 5497732
• PubChem ID: 7666074
• Update Time: 2025-07-22

6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one
• 923083-81-2
• 6-(3,4-dimethylphenyl)-2-[(4-fluorophenyl)methyl]pyridazin-3-one
• 6-(3,4-dimethylphenyl)-2-(4-fluorobenzyl)pyridazin-3(2H)-one
• AKOS024465503
• CCG-287488
• F2774-2415
• 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C19H17FN2O/c1-13-3-6-16(11-14(13)2)18-9-10-19(23)22(21-18)12-15-4-7-17(20)8-5-15/h3-11H,12H2,1-2H3
• InChI Key： DVKRGNFVRJTGIH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C=CC(C2C=CC(C)=C(C)C=2)=N1)=O

Computed Properties

• Exact Mass: 308.13249133g/mol
• Monoisotopic Mass: 308.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

Introduction to 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923083-81-2) and Its Applications in Modern Chemical Biology

The compound 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one, identified by the CAS number 923083-81-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a dihydropyridazinone core, has garnered attention due to its unique structural and functional properties. The presence of both dimethylphenyl and fluorophenyl substituents introduces distinct electronic and steric effects, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, the exploration of dihydropyridazinone derivatives has been extensively studied for their potential applications in drug discovery. The structural motif of 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one has been found to exhibit remarkable binding affinity to various biological targets, including enzymes and receptors. This has positioned it as a promising candidate for further development into therapeutic agents.

One of the most compelling aspects of this compound is its ability to modulate biological pathways relevant to inflammation, neurodegeneration, and metabolic disorders. Recent studies have demonstrated that derivatives of dihydropyridazinone can interfere with key signaling cascades by acting as inhibitors or modulators of target proteins. The fluorophenyl moiety, in particular, has been shown to enhance the metabolic stability and binding affinity of the molecule, making it an attractive pharmacophore for drug design.

The dimethylphenyl group contributes to the lipophilicity of the compound, which is a critical factor in drug absorption and distribution. This feature allows the molecule to cross biological membranes more efficiently, thereby increasing its bioavailability. Additionally, the dihydropyridazinone ring itself is known for its ability to engage in hydrogen bonding interactions with biological targets, further enhancing its binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one with high precision. These simulations have provided valuable insights into how the compound interacts with its targets at the molecular level. Such information is crucial for optimizing its pharmacological properties and developing more effective derivatives.

In vitro studies have shown that this compound exhibits significant inhibitory activity against several enzymes implicated in disease pathways. For instance, preliminary data suggest that it may inhibit kinases involved in cancer progression or reduce the activity of enzymes associated with inflammatory responses. These findings underscore the potential of 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one as a lead compound for further medicinal chemistry efforts.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of both dimethylphenyl and fluorophenyl groups requires careful optimization to ensure high yield and purity. Advances in catalytic processes have made it possible to achieve these transformations more efficiently, reducing both cost and environmental impact.

From a regulatory perspective, compounds like 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research protocols emphasize the importance of understanding both acute and chronic effects on biological systems. This holistic approach ensures that potential risks are identified early in the development process.

The integration of machine learning algorithms into drug discovery has revolutionized how researchers identify promising candidates like 6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one. By analyzing vast datasets of chemical structures and biological responses, these algorithms can predict which compounds are most likely to succeed in preclinical trials. This accelerates the drug development pipeline significantly.

Future directions for research on this compound include exploring its potential as an antiviral agent or a neuroprotective agent. The unique structural features make it amenable to modifications that could enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients.

In conclusion,6-(3,4-dimethylphenyl)-2-(4-fluorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 923083-81-2) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its potential applications in treating various diseases make it a compelling focus for ongoing research efforts in chemical biology and pharmaceutical science.